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Compound of Interest

Compound Name: 10-OH-NBP-d4

Cat. No.: B11932524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 10-OH-NBP-d4. The following procedural guidance is based on available

safety data and general laboratory best practices.

Hazard Classification
According to the available Safety Data Sheet (SDS), 10-OH-NBP-d4 is not classified as a

hazardous substance or mixture. This indicates a low level of risk associated with its handling

when standard laboratory procedures are followed.

Personal Protective Equipment (PPE)
Even when handling non-hazardous substances, adherence to good laboratory practice

dictates the use of basic personal protective equipment to minimize any potential for contact

and to ensure personal safety.
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PPE Category Recommended Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from accidental

splashes.

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects street clothing and

skin from potential spills.

Respiratory
Not generally required under

normal handling conditions.

Use in a well-ventilated area. If

dusts are generated, a dust

mask may be considered.

Operational Workflow for Handling
The following workflow outlines the standard procedure for handling 10-OH-NBP-d4 in a

laboratory setting. This process is designed to ensure safety and maintain the integrity of the

substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b11932524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Don Personal Protective Equipment (PPE)

Prepare a clean and well-ventilated workspace

Review Safety Data Sheet (SDS)

Retrieve 10-OH-NBP-d4 from storage

Weigh the required amount

Dissolve or use in experiment

Segregate waste for disposal

Clean the work area

Doff Personal Protective Equipment (PPE)

Wash hands thoroughly

Click to download full resolution via product page

Standard laboratory workflow for handling 10-OH-NBP-d4.
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Disposal Plan
As 10-OH-NBP-d4 is not classified as hazardous, disposal procedures are generally less

stringent than for hazardous materials. However, it is imperative to adhere to local, state, and

federal regulations.

Waste Characterization: Always consult your institution's Environmental Health and Safety

(EHS) department to ensure proper waste characterization.

Non-Hazardous Waste Stream: In most cases, this compound can be disposed of in a

designated non-hazardous chemical waste stream.

Container Labeling: Ensure the waste container is clearly labeled with the full chemical

name.

Avoid Drain Disposal: Do not dispose of chemical substances down the drain unless

explicitly permitted by your institution's EHS guidelines.

Emergency Procedures
In the event of accidental exposure, follow these general first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash the affected area thoroughly with soap and water.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Inhalation: Move to fresh air.

For any significant exposure, seek medical attention and provide the Safety Data Sheet to the

medical personnel.

Disclaimer: This information is provided as a general guide and should not replace a thorough

review of the official Safety Data Sheet and consultation with your institution's safety officer.

Always prioritize safety and adhere to all established laboratory protocols and regulations.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
10-OH-NBP-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932524#personal-protective-equipment-for-
handling-10-oh-nbp-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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